Cas no 1240257-75-3 (3-Chloro-5-(pentafluorosulfur)phenylacetonitrile)

• Product Name: 3-Chloro-5-(pentafluorosulfur)phenylacetonitrile
• CAS No: 1240257-75-3
• MF: C₈H₅ClF₅NS
• MW: 277.642017126083
• MDL: MFCD16652425
• CID: 4579779
• Update Time: 2023-04-04

3-Chloro-5-(pentafluorosulfur)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(pentafluorosulfur)phenylacetonitrile

• MDL： MFCD16652425
• Inchi： 1S/C8H5ClF5NS/c9-7-3-6(1-2-15)4-8(5-7)16(10,11,12,13)14/h3-5H,1H2
• InChI Key： WTFFVDFJXLCKCQ-UHFFFAOYSA-N
• SMILES： S(F)(F)(F)(F)(F)C1=CC(CC#N)=CC(Cl)=C1

Computed Properties

• Exact Mass: 276.975
• Monoisotopic Mass: 276.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.8A^2